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Compound of Interest

Compound Name: Bodipy FL hydrazide hydrochloride

Cat. No.: B15555188

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
applications, and experimental protocols for BODIPY FL hydrazide hydrochloride. This
versatile fluorescent probe is a valuable tool for the detection and quantification of aldehydes
and ketones in a variety of biological molecules, including glycoproteins, polysaccharides, and
carbonylated proteins.

Core Chemical and Physical Properties

BODIPY FL hydrazide hydrochloride is a green-fluorescent dye characterized by its high
fluorescence quantum yield and relative insensitivity to solvent polarity and pH.[1] These
properties make it an excellent choice for biological imaging and quantification assays. The
hydrazide functional group allows for its specific reaction with carbonyl groups (aldehydes and
ketones) to form a stable hydrazone linkage.[2][3]

Quantitative Data Summary
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Property Value Source(s)
Molecular Formula C14H18BCIF2N4O [4]
Molecular Weight 342.58 g/mol [4]

CAS Number 2183473-45-0 [4]
Appearance Brown to red solid [5]
Excitation Maximum (Aex) ~495-503 nm [2][3]
Emission Maximum (Aem) ~510-516 nm [2][3]

N Soluble in DMSO and other
Solubility ] [6]
polar organic solvents.

Store at -20°C, protected from
light. Stock solutions can be
stored at -80°C forup to 6
months.[2]

Storage

Applications in Research and Drug Development

The primary application of BODIPY FL hydrazide hydrochloride lies in its ability to covalently
label molecules containing aldehyde or ketone groups. This reactivity is particularly useful in
the study of:

o Glycobiology: Selective labeling of glycoproteins and polysaccharides after periodate
oxidation of their vicinal diols to generate aldehyde groups.[7][8] This allows for the
visualization and quantification of glycans in various biological contexts.

» Oxidative Stress: Detection and quantification of protein carbonylation, a key biomarker of
oxidative stress.[9][10][11] Oxidative stress is implicated in a wide range of diseases and
aging processes.

o Cellular Imaging: The bright and stable fluorescence of the BODIPY FL core makes it an
ideal probe for fluorescence microscopy and flow cytometry.[9][12]

Experimental Protocols
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General Protocol for Labeling Glycoproteins with
BODIPY FL Hydrazide

This protocol describes the generation of aldehyde groups on glycoproteins via periodate
oxidation, followed by labeling with BODIPY FL hydrazide.[7]

Materials:

Glycoprotein sample

Sodium meta-periodate (NalOa)

0.1 M Sodium Acetate Buffer, pH 5.5

BODIPY FL hydrazide hydrochloride

Anhydrous Dimethylsulfoxide (DMSO)

Desalting column or dialysis equipment
Procedure:
e Periodate Oxidation:

o Prepare a 20 mM solution of sodium meta-periodate in 0.1 M sodium acetate buffer (pH
5.5) immediately before use.

o Dissolve the glycoprotein sample in the same sodium acetate buffer to a final
concentration of approximately 5 mg/mL.

o Mix equal volumes of the periodate solution and the glycoprotein solution.
o Incubate the reaction for 5 minutes at room temperature, protected from light.
e Removal of Excess Periodate:

o Immediately after incubation, remove the excess sodium periodate by desalting or dialysis
against 0.1 M sodium acetate buffer (pH 5.5).
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e Labeling with BODIPY FL Hydrazide:

o Prepare a 50 mM stock solution of BODIPY FL hydrazide hydrochloride in anhydrous
DMSO.

o Add 200 pL of the BODIPY FL hydrazide stock solution to 2 mL of the oxidized
glycoprotein solution.

o Incubate for 2 hours at room temperature, protected from light.
 Purification of the Labeled Glycoprotein:

o Remove excess, unreacted BODIPY FL hydrazide by gel filtration or dialysis.

Detection of Carbonylated Proteins in Cell Lysates

This protocol provides a general workflow for the detection of carbonylated proteins using
BODIPY FL hydrazide, often in the context of 2D-gel electrophoresis.[10][13]

Materials:

Cell lysate containing proteins of interest

BODIPY FL hydrazide hydrochloride

Anhydrous Dimethylsulfoxide (DMSO)

2D-gel electrophoresis system

Fluorescence gel scanner

Procedure:

e Sample Preparation:

o Prepare cell lysates using a suitable lysis buffer.

o Determine the protein concentration of the lysate.
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 Derivatization with BODIPY FL Hydrazide:

o In a microcentrifuge tube, mix a specific amount of protein (e.g., 20 ug) with a solution of
BODIPY FL hydrazide in DMSO. The final concentration of the dye will need to be
optimized but is typically in the low millimolar range.

o Incubate the reaction for a defined period (e.g., 1-2 hours) at room temperature in the
dark.

e 2D-Gel Electrophoresis:

o Separate the BODIPY-labeled proteins by 2D-gel electrophoresis according to standard
protocols.

e Fluorescence Detection:

o Scan the gel using a fluorescence scanner with excitation and emission wavelengths
appropriate for BODIPY FL (e.g., ~488 nm excitation and ~520 nm emission).

o The fluorescent spots correspond to the carbonylated proteins.
o Protein Identification (Optional):
o The fluorescent spots can be excised from the gel and identified using mass spectrometry.

Visualizing Workflows and Pathways
Glycoprotein Labeling Workflow
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Caption: Workflow for fluorescent labeling of glycoproteins.

Role in Oxidative Stress Detection
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Caption: Detection of protein carbonylation in oxidative stress.

Safety and Handling

BODIPY FL hydrazide hydrochloride should be handled in a well-ventilated area, and
appropriate personal protective equipment, including gloves and safety glasses, should be
worn.[14] Avoid inhalation of dust and contact with skin and eyes.[14] In case of contact, wash
the affected area thoroughly with water.[14] For detailed safety information, refer to the
manufacturer's Safety Data Sheet (SDS).

Disclaimer
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This document is intended for informational purposes only and is not a substitute for
professional scientific guidance. All experimental procedures should be conducted in a safe
and appropriate laboratory setting by qualified personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15555188#bodipy-fl-hydrazide-hydrochloride-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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